(6-Bromohexyloxy)-tert-butyldimethylsilane

• IUPAC Name: 6-bromohexoxy-tert-butyl-dimethylsilane
• InChI: InChI=1S/C12H27BrOSi/c1-12(2,3)15(4,5)14-11-9-7-6-8-10-13/h6-11H2,1-5H3
• InChI Key: PBKXRKYUUXKNSL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCCCCCBr
• Molecular Formula: C12H27BrOSi
• DSSTOX Substance ID: DTXSID80401339
• Molecular Weight: 295.33 g/mol
• CAS No.: 129368-70-3

Description

(6-Bromohexyloxy)-tert-butyldimethylsilane: is a chemical compound with the molecular formula C12H27BrOSi and a molecular weight of 295.33 g/mol . It is a colorless liquid known for its low boiling point and exceptional solubility in both organic and aqueous solvents . This compound is widely used as a reagent and catalyst in various chemical reactions .

Scientific Research Applications

(6-Bromohexyloxy)-tert-butyldimethylsilane has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in the synthesis of various organic compounds, including esters, amides, and amino acids.

Biology: Employed in the modification of biomolecules for studying biological processes and interactions.

Medicine: Utilized in the development of pharmaceuticals and drug delivery systems.

Industry: Applied in the synthesis of polymers such as polyurethanes and polyesters, as well as in the production of specialty chemicals.

Safety and Hazards

The safety data sheet for “(6-Bromohexyloxy)-tert-butyldimethylsilane” suggests that in case of inhalation, skin contact, eye contact, or ingestion, medical advice should be sought. Suitable extinguishing media for fires involving this compound include water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (6-Bromohexyloxy)-tert-butyldimethylsilane typically involves the reaction of 6-bromo-1-hexanol with tert-butyldimethylsilyl chloride in the presence of a base such as triethylamine . The reaction is carried out under anhydrous conditions to prevent hydrolysis of the silyl chloride. The general reaction scheme is as follows:

$$\text{6-Bromo-1-hexanol} + \text{tert-butyldimethylsilyl chloride} \rightarrow \text{this compound} + \text{HCl}$$6-Bromo-1-hexanol+tert-butyldimethylsilyl chloride→this compound+HCl

Industrial Production Methods: Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized for efficiency and yield, often involving continuous flow reactors and automated systems to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions: (6-Bromohexyloxy)-tert-butyldimethylsilane undergoes various types of chemical reactions, including:

Nucleophilic substitution: The bromine atom can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation: The compound can be oxidized to form corresponding silanols or siloxanes.

Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom, forming hexylsilane derivatives.

Common Reagents and Conditions:

Nucleophilic substitution: Common reagents include sodium azide, potassium thiolate, and sodium alkoxide. Reactions are typically carried out in polar aprotic solvents such as dimethylformamide or dimethyl sulfoxide at elevated temperatures.

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid are used under mild conditions.

Reduction: Lithium aluminum hydride or sodium borohydride are common reducing agents used in these reactions.

Major Products Formed:

Nucleophilic substitution: Products include azidohexylsilane, thiolhexylsilane, and alkoxyhexylsilane derivatives.

Oxidation: Products include silanols and siloxanes.

Reduction: Products include hexylsilane derivatives.

Mechanism of Action

The mechanism of action of (6-Bromohexyloxy)-tert-butyldimethylsilane involves its ability to act as a nucleophile or electrophile in chemical reactions. The bromine atom serves as a leaving group in nucleophilic substitution reactions, allowing the compound to form new carbon-silicon bonds. The tert-butyldimethylsilyl group provides steric protection and enhances the stability of the compound during reactions .

Comparison with Similar Compounds

• (3-Bromopropoxy)-tert-butyldimethylsilane
• (6-Bromohexyloxy)tetrahydro-2H-pyran
• Hexamethyldisilazane

Uniqueness: (6-Bromohexyloxy)-tert-butyldimethylsilane is unique due to its specific combination of a bromine atom and a tert-butyldimethylsilyl group, which provides both reactivity and stability. This makes it particularly useful in synthetic chemistry for the preparation of complex molecules .

Synthesis routes and methods

Procedure details

Add a solution of tert-butyldimethylsilyl chloride (5.0 g, 33.1 mmol) in dimethylforamide (DMF) (70 mL) dropwise over 15 minutes to a solution of 6-bromohexanol (5.0 g, 27.6 mmol) and imidazole (4.7 g, 69 mmol) in DMF (80 mL) at 0° C. under nitrogen protection and stir the mixture for another 3.5 hours. Dilute the mixture with water (400 mL) and extract with diethyl ether (3×150 mL). Dry the combined organic extracts over sodium sulfate and remove the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel, eluting with ethyl acetate/hexanes (1:19), to provide (6-bromohexyloxy)-tert-butyldimethylsilane (8.05 g, 98%).